N-((5-(sec-butylthio)-4-(3-chloro-2-methylphenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide

• IUPAC Name: N-[[5-butan-2-ylsulfanyl-4-(3-chloro-2-methylphenyl)-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
• InChI: InChI=1S/C22H25ClN4O2S/c1-5-14(2)30-22-26-25-20(27(22)19-8-6-7-18(23)15(19)3)13-24-21(28)16-9-11-17(29-4)12-10-16/h6-12,14H,5,13H2,1-4H3,(H,24,28)
• InChI Key: LIHLQQNETDQXMK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)SC1=NN=C(N1C2=C(C(=CC=C2)Cl)C)CNC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C22H25ClN4O2S
• Molecular Weight: 445.0 g/mol

Description

N-((5-(sec-butylthio)-4-(3-chloro-2-methylphenyl)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C22H25ClN4O2S and its molecular weight is 444.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds incorporating similar structural motifs have been synthesized and evaluated for their antimicrobial activities. For instance, derivatives of 4H-1,2,4-triazole and thiazole have been found to exhibit significant antibacterial and antifungal properties. These compounds have been tested against a range of Gram-positive and Gram-negative bacteria, as well as fungi, showing potential as therapeutic agents against microbial diseases (Desai, Rajpara, & Joshi, 2013).

Environmental and Analytical Chemistry

In environmental and analytical chemistry, related compounds have been labeled with carbon-14 for metabolic studies, aiding in the understanding of the environmental fate and biological metabolism of organophosphorus pesticides (Yoshitake, Shono, Kamada, & Nakatsuka, 1977).

Molecular Structure and Interaction Studies

Research has also focused on understanding the molecular structure and intermolecular interactions of compounds with similar functionalities. Studies involving X-ray diffraction and DFT calculations have been conducted to elucidate the influence of intermolecular interactions on molecular geometry, providing insights into the structural basis of their biological or chemical activity (Karabulut et al., 2014).

Catalytic Activity and Chemical Synthesis

Furthermore, these compounds have been utilized in catalysis and chemical synthesis, demonstrating their versatility. For example, palladium(II) complexes involving triazole-based ligands have shown promising catalytic performance in cross-coupling reactions, illustrating their potential in facilitating complex organic transformations (Turek et al., 2014).